(2E)-1-(3,4-Dimethoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3,4-dimethoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H16O4/c1-11-4-6-13(20-11)7-8-14(17)12-5-9-15(18-2)16(10-12)19-3/h4-10H,1-3H3/b8-7+
• InChI Key: SCYDXNFGNLRALO-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)C2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• CAS No.: 154537-98-1

Description

(2E)-1-(3,4-Dimethoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one is a chalcone derivative characterized by a conjugated α,β-unsaturated ketone system (prop-2-en-1-one) linking a 3,4-dimethoxyphenyl group and a 5-methylfuran-2-yl moiety. Chalcones are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties .

Structurally, the compound adopts an (E)-configuration at the double bond, as confirmed by crystallographic studies of analogous chalcones . The molecule’s planarity is influenced by the dihedral angles between the aromatic rings and the enone system, which are critical for π-π stacking and hydrogen-bonding interactions in crystal packing .

Biological Activity

The compound (2E)-1-(3,4-Dimethoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one, a member of the chalcone family, has garnered attention due to its diverse biological activities. Chalcones are known for their potential therapeutic properties, including antimicrobial, anti-inflammatory, and anticancer effects. This article delves into the biological activity of this specific chalcone derivative, summarizing key research findings and presenting relevant data.

Chemical Structure and Properties

The chemical structure of (2E)-1-(3,4-Dimethoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one is characterized by an α,β-unsaturated carbonyl group. The presence of methoxy groups on the phenyl ring and a furan moiety contributes to its unique reactivity and biological profile.

Property	Value
Molecular Formula	C₁₆H₁₆O₄
Molecular Weight	272.30 g/mol
CAS Number	6135-88-2
Purity	≥ 95%

Anticancer Properties

Research indicates that (2E)-1-(3,4-Dimethoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one exhibits significant anticancer activity. Studies have shown that it can induce apoptosis in various cancer cell lines through mechanisms involving the activation of pro-apoptotic proteins and inhibition of anti-apoptotic factors.

• Cell Cycle Arrest : This compound has been observed to cause cell cycle arrest at different phases depending on the cell type. For instance:
  • In human leukemia cells (K562), it induces G0/G1 phase arrest.
  • In cervical cancer cells (HeLa), it causes G2/M phase arrest .
• Apoptosis Induction : The compound enhances the expression of pro-apoptotic markers such as Bax while reducing levels of Bcl-2 proteins. This shift promotes programmed cell death in cancerous cells .

Antimicrobial Activity

Chalcones have been noted for their antimicrobial properties, and this compound is no exception. It has shown effectiveness against various bacterial strains and fungi. The mechanism often involves disrupting microbial cell membranes or inhibiting essential enzymatic pathways.

Anti-inflammatory Effects

The anti-inflammatory potential of (2E)-1-(3,4-Dimethoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one has been demonstrated in several studies. It inhibits pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX), which play pivotal roles in inflammatory processes.

Study 1: Anticancer Efficacy

In a controlled study involving human oral carcinoma cells, (2E)-1-(3,4-Dimethoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one was administered at varying concentrations. Results indicated a dose-dependent reduction in cell viability, with significant apoptosis observed at higher doses.

Study 2: Antimicrobial Testing

A series of antimicrobial assays were conducted against Gram-positive and Gram-negative bacteria. The compound exhibited a minimum inhibitory concentration (MIC) ranging from 10 to 50 µg/mL, indicating its potential as a lead compound for developing new antimicrobial agents.

Comparison with Similar Compounds

Table 1: Structural Features of Selected Chalcone Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Structural Notes	Reference
(2E)-1-(3,4-Dimethoxyphenyl)-3-(5-methylfuran-2-yl)prop-2-en-1-one	3,4-OCH₃, 5-CH₃-furan	312.33	Planar enone system; dihedral angles between aromatic rings and enone: ~7–19°
(2E)-3-(3,4-Dimethoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one	3,4-OCH₃, 4-OH	312.32	O—H···O hydrogen bonds stabilize crystal packing; dihedral angle: 19.34° between rings
(2E)-3-(3,4-Dimethoxyphenyl)-1-(5-fluoro-2-hydroxyphenyl)prop-2-en-1-one	3,4-OCH₃, 5-F, 2-OH	302.30	Fluorine introduces electronegativity; weaker C—H···F interactions
(2E)-3-[5-(4-Methoxyphenyl)furan-2-yl]-1-(4-methylphenyl)prop-2-en-1-one	4-OCH₃-furan, 4-CH₃	358.41	Extended conjugation via furan; increased steric bulk
(2E)-3-(4-Dimethylaminophenyl)-1-(2,5-dimethylfuran-3-yl)prop-2-en-1-one	4-N(CH₃)₂, 2,5-CH₃-furan	313.39	Electron-rich dimethylamino group; non-planar furan substitution

Key Observations:

• Substituent Effects : The presence of methoxy groups (e.g., 3,4-OCH₃) enhances hydrogen-bonding capacity compared to halogenated (e.g., 5-F) or alkylated (e.g., 4-CH₃) analogs .
• Planarity and Packing : Compounds with hydroxyl groups (e.g., 4-OH) exhibit stronger O—H···O hydrogen bonds, leading to more stable crystal lattices than those with methylfurans .